![molecular formula C12H12FNO2 B6283533 7-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one CAS No. 740789-95-1](/img/no-structure.png)
7-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one
Description
Future Directions
Benzofuran compounds, including “7-fluoro-3H-spiro[2-benzofuran-1,4’-piperidine]-3-one”, have potential applications in many aspects due to their biological activities. They have attracted the attention of chemical and pharmaceutical researchers worldwide, making these substances potential natural drug lead compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one involves the reaction of 2-benzofuran-1-carboxylic acid with 1,4-diaminobutane to form the corresponding amide. This amide is then cyclized with trifluoroacetic anhydride to form the spirocyclic lactam. Finally, the lactam is fluorinated using N-fluorobenzenesulfonimide (NFSI) to yield the desired product.", "Starting Materials": [ "2-benzofuran-1-carboxylic acid", "1,4-diaminobutane", "trifluoroacetic anhydride", "N-fluorobenzenesulfonimide (NFSI)" ], "Reaction": [ "Step 1: 2-benzofuran-1-carboxylic acid is reacted with 1,4-diaminobutane in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the corresponding amide.", "Step 2: The amide is cyclized with trifluoroacetic anhydride in the presence of a base such as triethylamine to form the spirocyclic lactam.", "Step 3: The lactam is fluorinated using N-fluorobenzenesulfonimide (NFSI) in the presence of a base such as potassium carbonate to yield 7-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one." ] } | |
CAS RN |
740789-95-1 |
Product Name |
7-fluoro-3H-spiro[2-benzofuran-1,4'-piperidine]-3-one |
Molecular Formula |
C12H12FNO2 |
Molecular Weight |
221.2 |
Purity |
0 |
Origin of Product |
United States |
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